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Compound of Interest

Compound Name: Lead phosphate

Cat. No.: B1221345 Get Quote

An In-depth Technical Guide to Lead(II)
Phosphate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of lead(II) phosphate, covering its

chemical and physical properties, synthesis protocols, relevant biological interactions, and

analytical methodologies. The information is intended for professionals in research, science,

and drug development who may encounter this compound in various contexts, from

environmental studies to toxicology and materials science.

Chemical Identification and Properties
Lead(II) phosphate is an inorganic compound with the chemical formula Pb₃(PO₄)₂.[1][2] Its

corresponding CAS number is 7446-27-7.[2][3] This compound is formed from lead in its +2

oxidation state and the phosphate anion.

Table 1: Chemical Identifiers for Lead(II) Phosphate
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Identifier Value

IUPAC Name tris(lead(2+)) diphosphate[4]

PubChem CID 24009[2]

EC Number 231-205-5[2][5]

RTECS Number OG3675000[2]

UNII 62I1T06190[2]

InChI Key HUTDDBSSHVOYJR-UHFFFAOYSA-H[2]

Lead(II) phosphate is a white, crystalline powder at room temperature.[2] It is characterized by

its very low solubility in water but is soluble in nitric acid and fixed alkali hydroxides.[1][2] Upon

heating to its melting point, it decomposes, emitting toxic fumes of lead and phosphorus

oxides.[1][2]

Table 2: Physicochemical Properties of Lead(II) Phosphate

Property Value

Molar Mass 811.54 g/mol [1][6]

Appearance
White crystalline powder or hexagonal

crystals[1][2]

Density 6.9 - 7.1 g/cm³[1][7]

Melting Point 1,014 °C (decomposes)[1][2]

Solubility in Water 0.000014 g / 100 mL (practically insoluble)[2][3]

Refractive Index 2.048[2][7]

Biological Interactions and Signaling Pathways
Lead is a toxic heavy metal known to interfere with numerous biological processes, primarily by

mimicking essential divalent cations like calcium (Ca²⁺).[8] This ionic mimicry allows lead to

disrupt critical cellular signaling pathways.
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One of the well-documented effects of lead is its interference with the phosphoinositide

signaling pathway, which is crucial for intracellular calcium regulation.[9] Lead ions (Pb²⁺) can

alter the conformation of inositol polyphosphate receptors, such as the inositol 1,4,5-

trisphosphate (InsP₃) receptor, affecting their binding affinity and inhibiting the subsequent

release of Ca²⁺ from intracellular stores.[9] This disruption can have cascading negative effects

on synaptic transmission and other calcium-dependent cellular functions.[8]
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Diagram 1: Interference of Lead (Pb²⁺) with the InsP₃ Signaling Pathway.

Experimental Protocols
This protocol describes the synthesis of a stable lead phosphate nanoparticle suspension for

use in environmental transport or filter efficacy studies.[10]

Materials:

Deionized (DI) water

Sodium bicarbonate (NaHCO₃)

Nitric acid (HNO₃, 0.6 N)
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Sodium hydroxide (NaOH, 0.6 N)

Primary orthophosphate stock solution

Secondary lead nanoparticle stock suspension

Procedure:

Prepare a tank of DI water and adjust the Dissolved Inorganic Carbon (DIC) to 7 mg C/L by

adding NaHCO₃.

Adjust the pH of the solution to 7.5 ± 0.1 using 0.6 N HNO₃ and 0.6 N NaOH.

Add the primary orthophosphate stock solution to achieve a concentration of 3.4 mg PO₄/L.

Re-adjust the pH to 7.5 if necessary.

Add the secondary lead nanoparticle stock suspension to the tank to reach the desired final

total Pb concentration (e.g., 0.10 mg/L).

Perform a final pH adjustment to 7.5 ± 0.1.

The resulting suspension contains stable lead phosphate nanoparticles

(hydroxypyromorphite) with an average diameter of approximately 38 nm.[10]

The quantitative analysis and characterization of lead phosphate, particularly in particulate

form, involves several instrumental techniques.

Protocol for Total Lead Analysis by ICP-MS:[10][11]

Sample Collection: Collect water samples containing lead phosphate particles in high-

density polyethylene (HDPE) bottles.

Digestion: Acidify the samples by adding nitric acid to a final concentration of 2% by volume.

Incubation: Allow the samples to digest for a minimum of 16 hours to ensure complete

dissolution of the lead-containing particles.
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Analysis: Analyze the total lead concentration in the digested samples using Inductively

Coupled Plasma Mass Spectrometry (ICP-MS) following EPA method 200.8.

Protocol for Particle Size Analysis:[11]

Sample Preparation: Use a diluted, stable suspension of lead phosphate nanoparticles.

Measurement: Determine the hydrodynamic diameter of the particles using Dynamic Light

Scattering (DLS).

Morphology: Observe the morphology and crystallinity of the particles using Scanning

Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).
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Diagram 2: Experimental Workflow for POU Filter Efficacy Testing.

Applications
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While its high toxicity precludes its use in drug development, lead(II) phosphate has specific

industrial and environmental applications.

Plastics and Glasses: It is used as a stabilizer in plastics like styrene and in the production of

specialty glasses.[1][4]

Environmental Remediation: In lead-contaminated soils or water, phosphates can be added

to induce the precipitation of highly insoluble lead phosphate.[1] This process, known as in-

situ immobilization, effectively reduces the bioavailability and mobility of toxic lead,

preventing it from entering the food chain or water supplies.[1][12]

Safety and Toxicology
Lead(II) phosphate is highly toxic and is classified as a probable human carcinogen.[1][2]

Exposure can occur through inhalation, ingestion, or skin absorption, leading to symptoms of

acute or chronic lead poisoning.[1] These symptoms include neurological damage, kidney

damage, anemia, and reproductive harm.[1][3]

Table 3: GHS Hazard Information for Lead(II) Phosphate

Pictogram Code Hazard Statement

GHS08: Health Hazard H360Df

May damage the unborn child.

Suspected of damaging

fertility.[2]

H373

May cause damage to organs

through prolonged or repeated

exposure.[2]

GHS09: Environmental Hazard H410
Very toxic to aquatic life with

long lasting effects.[2]

Handling of lead(II) phosphate requires strict adherence to safety protocols, including the use

of personal protective equipment (PPE), working in a well-ventilated area or fume hood, and

preventing environmental release. All waste must be disposed of as hazardous material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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